Cas no 2034456-39-6 (4-(5,6-Dimethylpyrimidin-4-yl)morpholine)

• Product Name: 4-(5,6-Dimethylpyrimidin-4-yl)morpholine
• CAS No: 2034456-39-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5334585
• Update Time: 2025-10-17

4-(5,6-Dimethylpyrimidin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5,6-dimethylpyrimidin-4-yl)morpholine
• 4-(5,6-Dimethylpyrimidin-4-yl)morpholine

• Inchi： 1S/C10H15N3O/c1-8-9(2)11-7-12-10(8)13-3-5-14-6-4-13/h7H,3-6H2,1-2H3
• InChI Key： VSNLDHDJKGRKGY-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C)=C(C)N=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 38.2

Additional information on 4-(5,6-Dimethylpyrimidin-4-yl)morpholine

Introduction to 4-(5,6-Dimethylpyrimidin-4-yl)morpholine (CAS No. 2034456-39-6)

4-(5,6-Dimethylpyrimidin-4-yl)morpholine, with the CAS number 2034456-39-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholines and is characterized by its unique structural features, which include a morpholine ring and a 5,6-dimethylpyrimidine moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various therapeutic applications.

The synthesis of 4-(5,6-dimethylpyrimidin-4-yl)morpholine has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the reaction of 4-chloro-5,6-dimethylpyrimidine with morpholine in the presence of a suitable base. This method yields high purity and good yields, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its physicochemical properties, 4-(5,6-dimethylpyrimidin-4-yl)morpholine is a white crystalline solid with a melting point ranging from 110 to 112°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties are crucial for its use in various biochemical assays and pharmaceutical formulations.

Recent research has focused on the biological activities of 4-(5,6-dimethylpyrimidin-4-yl)morpholine. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 4-(5,6-dimethylpyrimidin-4-yl)morpholine has demonstrated significant anti-cancer activity against various cancer cell lines. Research has shown that it can induce apoptosis in human breast cancer cells by modulating key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings suggest that this compound may have therapeutic potential in cancer treatment.

The mechanism of action of 4-(5,6-dimethylpyrimidin-4-yl)morpholine is not yet fully understood, but preliminary studies suggest that it may target multiple cellular processes. For example, it has been shown to inhibit the activity of certain kinases involved in cell proliferation and survival. Further research is needed to elucidate the exact molecular targets and mechanisms responsible for its biological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5,6-dimethylpyrimidin-4-yl)morpholine in humans. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, 4-(5,6-dimethylpyrimidin-4-yl)morpholine also holds potential as a valuable tool in chemical biology research. Its unique structure makes it an excellent scaffold for the development of novel bioactive molecules through structure-based drug design. Researchers can modify the morpholine or pyrimidine moieties to create derivatives with enhanced potency or selectivity for specific targets.

In conclusion, 4-(5,6-dimethylpyrimidin-4-yl)morpholine (CAS No. 2034456-39-6) is a multifaceted compound with significant potential in both research and therapeutic applications. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further investigation and development. As more studies are conducted, it is likely that new insights into its mechanisms of action will emerge, paving the way for innovative treatments in medicine.